2-(4-Fluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethan-1-one
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Description
2-(4-Fluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethan-1-one, also known as FPE, is a novel chemical compound that has shown promising results in scientific research. FPE belongs to the class of piperazine derivatives and has been synthesized through various methods.
Scientific Research Applications
Synthesis and Biological Activity
Microwave-assisted Synthesis of Hybrid Molecules
Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates containing various nuclei were synthesized, showing antimicrobial, antilipase, and antiurease activities. This research indicates the potential for creating compounds with specific biological actions (Başoğlu et al., 2013).
Antibacterial Activities of Piperazine Derivatives
The synthesis of 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl] piperazine derivatives demonstrated significant antibacterial activities, highlighting the compound's relevance in developing new antimicrobial agents (Wu Qi, 2014).
Antimycobacterial Activity of Fluorinated Compounds
Fluorinated benzothiazolo imidazole compounds were synthesized and showed promising anti-microbial activity, suggesting their potential in tuberculosis treatment strategies (Sathe et al., 2011).
Antiviral Probes
New fluorinated 3-N-acyl/3-N-alkylaminophenyl-1,2,4-triazino[3,4-b][1,3,4]thiadiazolones were synthesized, evaluated as potential anthelmintic drugs, showcasing the compound's application in antiviral research (Makki et al., 2015).
Molecular Docking and Characterization
Crystal Structure and Biological Evaluation
Novel 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives were synthesized and evaluated for their antimicrobial activities, with some showing excellent antibacterial and antifungal activities (Rajkumar et al., 2014).
DNA Binding Investigations
1,3,4-Thiadiazole derivatives of ibuprofen and ciprofloxacin were synthesized, and their DNA binding capabilities were studied, suggesting potential anticancer applications (Farooqi et al., 2018).
Synthesis Optimization and Characterization
Efficient Synthesis of PPARpan Agonist
An efficient synthesis strategy for a potent PPARpan agonist was described, demonstrating the compound's potential in drug development (Guo et al., 2006).
properties
IUPAC Name |
2-(4-fluorophenyl)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15FN4OS/c15-12-3-1-11(2-4-12)9-14(20)19-7-5-18(6-8-19)13-10-16-21-17-13/h1-4,10H,5-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCBHRNFPLPTMBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NSN=C2)C(=O)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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